Propyl formate
Overview
Description
Synthesis Analysis
The synthesis of propyl formate involves various chemical reactions, with one notable method being its formation through the photolysis of n-propyl formate in the presence of NO2, O2, and Cl2. This process leads to the creation of peroxy formyl propyl nitrate among other products. The method demonstrates the complexity and the specific conditions required for synthesizing propyl formate derivatives (Vila, Argüello, & Malanca, 2016).
Molecular Structure Analysis
Investigations into the molecular structure of propyl formate and related compounds reveal a fascinating array of interactions and conformations. For instance, the study of ultrasonic relaxation and cis-trans isomerization in propyl formate has provided insights into its molecular parameters, indicating significant structural dynamics (Mirzaev, Khabibullaev, Kononenko, & Saidov, 2000).
Chemical Reactions and Properties
Propyl formate undergoes various chemical reactions, highlighting its reactivity and the formation of complex molecules. The study of radicals derived from n-propyl formate using the TiCl3-H2O2 method has successfully characterized the radicals formed, shedding light on its chemical behavior and potential applications (Smith & Karukstis, 1980).
Physical Properties Analysis
The density and viscosity of propyl formate mixed with aromatic hydrocarbons have been measured, offering valuable data on its physical interactions and behavior under different temperature conditions. This information is crucial for applications requiring specific physical properties (Rathnam, Jain, Mankumare, & Kumar, 2010).
Chemical Properties Analysis
The chemical properties of propyl formate, such as its reactivity with other compounds and its role in synthesis reactions, are of significant interest. For example, the palladium-catalyzed carbonylation of aryl and vinyl halides with phenyl formate demonstrates propyl formate's utility in synthesizing complex molecules without using external carbon monoxide, showcasing its versatility and efficiency in organic synthesis (Ueda, Konishi, & Manabe, 2012).
Scientific Research Applications
Propyl Formate Overview Propyl formate, also known as n-Propyl formate or Propyl methanoate, is an organic compound with the molecular formula C4H8O2 and a molecular weight of 88.1051 . It’s a liquid that’s soluble in water and miscible with alcohol and diethyl ether .
Application in Organic Synthesis Propyl formate is used as a reagent in organic synthesis . It’s used in the synthesis of radicals - CH3CH2CHOCHO, CH3CHCH2OCHO, and CH2CH2CH2OCHO by TiCl3.H2O2 radical-generating method .
Solvolysis Study A study was conducted on the solvolysis (a type of chemical reaction) of propyl formate in a water-propanol solvent mixture . This study falls under the field of physical chemistry, specifically reaction kinetics .
- Application Summary : Propyl formate is used in the synthesis of radicals - CH3CH2CHOCHO, CH3CHCH2OCHO, and CH2CH2CH2OCHO .
- Method of Application : This is achieved by a TiCl3.H2O2 radical-generating method .
- Results : The result is the successful synthesis of the mentioned radicals .
- Application Summary : A study was conducted on the solvolysis (a type of chemical reaction) of propyl formate in a water-propanol solvent mixture .
- Method of Application : The hydrolysis of propyl formate in binary water+propanol-2 mixture was investigated volumetrically for kinetic studies .
- Results : The rate of reaction decreases continuously with decreasing concentration of water at all varying temperatures ranging from 20 to 40°C .
- Application Summary : Propyl formate is used in mass spectrometry studies .
- Method of Application : The compound is ionized and its mass-to-charge ratio is measured .
- Results : The results provide information about the molecular weight and structure of the compound .
4. Gas Phase Kinetics Database
- Application Summary : Propyl formate is used in the NIST/EPA Gas-Phase Infrared Database .
- Method of Application : The compound’s infrared spectrum is analyzed .
- Results : The results provide information about the compound’s gas phase spectrum .
- Application Summary : Propyl formate is used in studies of acid catalyzed hydrolysis .
- Method of Application : The kinetics of acid catalyzed hydrolysis of propyl formate was studied volumetrically .
- Results : The rate of reaction decreases continuously with decreasing concentration of water at varying temperatures ranging from 20 to 40°C .
- Application Summary : Propyl formate could potentially be used in the development of ionic liquids .
- Method of Application : The compound’s properties such as high boiling point and low volatility make it a suitable candidate for ionic liquids .
- Results : The results could lead to the development of environmentally benign ionic liquids .
Safety And Hazards
properties
IUPAC Name |
propyl formate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c1-2-3-6-4-5/h4H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFNNIILCVOLYIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Record name | N-PROPYL FORMATE | |
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URL | https://cameochemicals.noaa.gov/chemical/1398 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059391 | |
Record name | Formic acid, propyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3059391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
N-propyl formate appears as a clear colorless liquid with a pleasant odor. Slightly soluble in water and less dense than water. Hence floats on water. Vapors are heavier than air., Colorless liquid with a pleasant odor; [Merck Index], Liquid, colourless to pale yellow liquid with a characteristic fruity, rum-plum odour | |
Record name | N-PROPYL FORMATE | |
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URL | https://cameochemicals.noaa.gov/chemical/1398 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Propyl formate | |
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URL | https://haz-map.com/Agents/16965 | |
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Record name | Propyl formate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040253 | |
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Record name | Propyl formate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/634/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
80.00 to 82.00 °C. @ 760.00 mm Hg | |
Record name | Propyl formate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040253 | |
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Flash Point |
27 °F (NFPA, 2010) | |
Record name | N-PROPYL FORMATE | |
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Solubility |
22 mg/mL at 22 °C, miscible with alcohol, ether, most organic solvents; soluble in 1 ml in 45 ml water | |
Record name | Propyl formate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040253 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Record name | Propyl formate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/634/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.895-0.905 | |
Record name | Propyl formate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/634/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Pressure |
82.6 [mmHg] | |
Record name | Propyl formate | |
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Product Name |
Propyl formate | |
CAS RN |
110-74-7 | |
Record name | N-PROPYL FORMATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/1398 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Propyl formate | |
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Record name | Propyl formate | |
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Record name | Formic acid, propyl ester | |
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Record name | Formic acid, propyl ester | |
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Record name | Propyl formate | |
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Record name | PROPYL FORMATE | |
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Record name | Propyl formate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040253 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
-92.9 °C | |
Record name | Propyl formate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040253 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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